Cas no 126828-28-2 (Hexane,1,6-dibromo-2-chloro-1,1,2-trifluoro-)

• Product Name: Hexane,1,6-dibromo-2-chloro-1,1,2-trifluoro-
• CAS No: 126828-28-2
• MF: C₆H₈Br₂ClF₃
• MW: 332.383930206299
• MDL: MFCD01075263
• CID: 137109
• PubChem ID: 2782502
• Update Time: 2025-10-27

Hexane,1,6-dibromo-2-chloro-1,1,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Hexane,1,6-dibromo-2-chloro-1,1,2-trifluoro-
• 1,6-DIBROMO-2-CHLORO-1,1,2-TIFLUOROHEXANE
• 1,6-dibromo-2-chloro-1,1,2-trifluorohexane
• 1,6-bis(bromanyl)-2-chloranyl-1,1,2-tris(fluoranyl)hexane
• 2-Chloro-1,6-dibromo-1,1,2-trifluorohexane
• PC4729
• 2-Chloro-1,6-dibromo-1,1,2-tifluorohexane
• DTXSID50382121
• AKOS007929989
• 126828-28-2
• A805615
• MFCD01075263
• YUXDDFBZPHVKTN-UHFFFAOYSA-N
• SCHEMBL7098793

• MDL： MFCD01075263
• Inchi： 1S/C6H8Br2ClF3/c7-4-2-1-3-5(9,10)6(8,11)12/h1-4H2
• InChI Key： YUXDDFBZPHVKTN-UHFFFAOYSA-N
• SMILES： BrC(C(CCCCBr)(F)Cl)(F)F

Computed Properties

• Exact Mass: 329.86300
• Monoisotopic Mass: 329.863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.828
• Boiling Point: 248.2°C at 760 mmHg
• Flash Point: 103.9°C
• Refractive Index: 1.468
• PSA: 0.00000
• LogP: 4.44390

Hexane,1,6-dibromo-2-chloro-1,1,2-trifluoro- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Hexane,1,6-dibromo-2-chloro-1,1,2-trifluoro-

Hexane, 1,6-Dibromo-2-Chloro-1,1,2-Trifluoro

Hexane, also known as 1,6-dibromo-2-chloro-1,1,2-trifluoro, is a complex organic compound with the CAS number 126828-28-2. This compound is characterized by its unique structure, which includes a hexane backbone substituted with bromine atoms at positions 1 and 6, a chlorine atom at position 2, and fluorine atoms at positions 1, 1, and 2. The combination of these halogens gives the compound its distinctive chemical properties and reactivity.

The synthesis of hexane derivatives has been a topic of interest in organic chemistry due to their potential applications in various industries. Recent studies have explored the use of hexane-based compounds in materials science, particularly in the development of advanced polymers and coatings. The presence of multiple halogen atoms in hexane, such as bromine and fluorine, enhances its stability and resistance to environmental factors like UV radiation and temperature fluctuations.

In terms of chemical properties, hexane, specifically the 1,6-dibromo-2-chloro-1,1,2-trifluoro variant, exhibits high thermal stability and excellent dielectric properties. These characteristics make it an ideal candidate for use in electronic devices and high-performance materials. Researchers have also investigated its role in drug delivery systems due to its ability to enhance the bioavailability of certain pharmaceutical compounds.

The latest advancements in computational chemistry have provided deeper insights into the molecular structure of hexane. Using quantum mechanical calculations and molecular modeling techniques, scientists have been able to predict the compound's reactivity under various conditions. This has led to the development of more efficient synthesis methods for hexane-based compounds.

In environmental science, the study of hexane's degradation pathways has gained significance due to its potential impact on ecosystems. Recent research has focused on understanding how this compound interacts with microbial communities and biodegrades under natural conditions. These studies are crucial for assessing its environmental safety and developing strategies for waste management.

The application of hexane-based compounds in nanotechnology is another emerging area of research. By incorporating these molecules into nanoscale materials, scientists aim to create novel materials with enhanced mechanical and electronic properties. This interdisciplinary approach combines organic chemistry with nanotechnology to push the boundaries of material science.

In conclusion, the compound with CAS number 126828-28-2 represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structure and chemical properties make it a valuable tool for researchers seeking innovative solutions in materials science, electronics, and pharmaceuticals.